Cas no 935-42-2 ((1-Phenylcyclopropyl)methanamine)

(1-Phenylcyclopropyl)methanamine is a cyclopropyl-substituted benzylamine derivative with a primary amine functional group. Its rigid cyclopropane ring confers steric constraints and enhanced stability, making it a valuable intermediate in organic synthesis and pharmaceutical research. The phenyl group provides aromatic character, while the amine moiety offers reactivity for further derivatization, such as amide formation or reductive amination. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its structural resemblance to pharmacophores found in neurologically active compounds. Its well-defined stereochemistry and synthetic versatility make it a preferred building block for medicinal chemistry applications.
(1-Phenylcyclopropyl)methanamine structure
935-42-2 structure
Product Name:(1-Phenylcyclopropyl)methanamine
CAS No:935-42-2
MF:C10H13N
MW:147.216922521591
MDL:MFCD06213079
CID:810827
PubChem ID:70287
Update Time:2025-05-26

(1-Phenylcyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1-Phenylcyclopropyl)methanamine
    • (1-Phenylcyclopropyl)Methylamine
    • 1-Phenylcyclopropanemethylamine
    • Cyclopropanemethanamine,1-phenyl-
    • A25546
    • FUEMGCALFIHXAS-UHFFFAOYSA-N
    • TS-01934
    • C-(1-Phenyl-cyclopropyl)-methylamine
    • AKOS000345257
    • FT-0708878
    • BDBM50026628
    • 935-42-2
    • 1-(Phenylcyclopropyl)methylamine
    • NS00039572
    • 1-(phenyl-cyclopropyl)methylamine
    • MFCD06213079
    • 1-(1-PHENYLCYCLOPROPYL)METHANAMINE
    • C78598
    • CHEMBL61251
    • DTXSID20239451
    • 1-phenylcyclopropanemethylamine, AldrichCPR
    • EN300-25779
    • SY168890
    • AB23375
    • Z217306544
    • C-(1-Phenyl-cyclopropyl)-methylamine;1-Phenylcyclopropanemethanamine
    • 1-phenylcyclopropanemethanamine
    • EINECS 213-302-4
    • CS-0213165
    • SCHEMBL1492704
    • {1-(1-Phenylcyclopropyl)}methylamine
    • Cyclopropanemethanamine, 1-phenyl-
    • ALBB-024886
    • DB-079606
    • MDL: MFCD06213079
    • Inchi: 1S/C10H13N/c11-8-10(6-7-10)9-4-2-1-3-5-9/h1-5H,6-8,11H2
    • InChI Key: FUEMGCALFIHXAS-UHFFFAOYSA-N
    • SMILES: NCC1(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 147.105
  • Monoisotopic Mass: 147.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 40-50 ºC
  • Flash Point: 99.2±9.3 °C
  • Refractive Index: 1.574
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1-Phenylcyclopropyl)methanamine Security Information

(1-Phenylcyclopropyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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¥1509.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Fluorochem
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Fluorochem
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Fluorochem
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eNovation Chemicals LLC
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